Cas no 400-38-4 (Isopropyl trifluoroacetate)

• Product Name: Isopropyl trifluoroacetate
• CAS No: 400-38-4
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• MDL: MFCD00013566
• CID: 82265
• PubChem ID: 87577494
• Update Time: 2025-10-28

Isopropyl trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1,1,1-TRIFLUOROISOPROPYL ACETATE
• ISOPROPYL TRIFLUOROACETATE
• TRIFLUOROACETIC ACID ISOPROPYL ESTER
• 1-methylethyltrifluoroacetate
• Acetic acid, trifluoro-, 1-methylethyl ester
• Trifluoroacetic acid 1-methylethyl ester
• propan-2-yl 2,2,2-trifluoroacetate
• Aceticacid, trifluoro-, 1-methylethyl ester (9CI)
• Acetic acid, trifluoro-, isopropylester (6CI,7CI,8CI)
• isopropyltrifluoroacetate
• iso-propyl trifluoroacetate
• Isopropyl 2,2,2-trifluoroacetate
• ASAXRKSDVDALDT-UHFFFAOYSA-N
• PubChem12590
• 1-methylethyl trifluoroacetate
• methylethyl 2,2,2-trifluoroacetate
• EBD91643
• 2537AE
• Tri
• propan-2-yl 2,2,2-tris(fluoranyl)ethanoate
• NS00030710
• FS-4011
• Q-102545
• MFCD00013566
• 2,2,2-trifluoroacetic acid propan-2-yl ester
• A824862
• Trifluoroacetic acid, isopropyl ester
• D92522
• FT-0627467
• Isopropyl 2,2,2-trifluoroethanoate
• DTXSID80193060
• SCHEMBL826905
• 400-38-4
• AKOS005064006
• AMY3618
• T1761
• CS-0154177
• EINECS 206-922-1
• Prop-2-yl trifluoroacetate
• DTXCID90115551
• DB-049513
• Isopropyl trifluoroacetate

• MDL： MFCD00013566
• Inchi： 1S/C5H7F3O2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
• InChI Key： ASAXRKSDVDALDT-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC(C)C)(F)F
• BRN： 1764312

Computed Properties

• Exact Mass: 156.04000
• Monoisotopic Mass: 156.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.077 g/cm3 (25 ºC)
• Melting Point: <-78°C
• Boiling Point: 73°C(lit.)
• Flash Point: -8.9±0.0 ºC,
• Refractive Index: 1.3165 (589.3 nm 24 ºC)
• Solubility: Slightly soluble (7.8 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.50030
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Isopropyl trifluoroacetate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： R11: very flammable. R34: can cause burns. R36/37: irritating to eyes and respiratory tract.
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Isopropyl trifluoroacetate

Comprehensive Guide to Isopropyl trifluoroacetate (CAS No. 400-38-4): Properties, Applications, and Industry Insights

Isopropyl trifluoroacetate (CAS No. 400-38-4) is a specialized organic compound widely recognized for its role as a versatile reagent in synthetic chemistry. With the molecular formula C₅H₇F₃O₂, this ester derivative of trifluoroacetic acid exhibits unique physicochemical properties, including high volatility and reactivity, making it invaluable in pharmaceutical, agrochemical, and material science applications. Its CAS registry number 400-38-4 ensures precise identification in global chemical databases, aligning with regulatory and research requirements.

In recent years, the demand for fluorinated compounds like Isopropyl trifluoroacetate has surged due to their enhanced stability and performance in extreme conditions. Researchers frequently search for "Isopropyl trifluoroacetate synthesis" or "CAS 400-38-4 applications," reflecting growing interest in sustainable fluorination methods and green chemistry alternatives. This compound’s ability to act as a trifluoroacetylating agent positions it as a critical tool for modifying biomolecules and polymers, addressing trends in drug development and advanced material design.

The physicochemical properties of Isopropyl trifluoroacetate include a boiling point of approximately 70–72°C and a density of 1.19 g/cm³. These characteristics enable its use as a solvent or intermediate in reactions requiring mild conditions and low residue formation. Industries prioritize "high-purity Isopropyl trifluoroacetate" to ensure reproducibility in sensitive processes, such as peptide synthesis or OLED manufacturing. Analytical techniques like GC-MS and NMR are commonly employed to verify its purity, a topic frequently queried in academic forums.

From an environmental perspective, Isopropyl trifluoroacetate (CAS 400-38-4) is scrutinized for its ecological impact, prompting searches for "biodegradable fluorinated esters." While its atmospheric lifetime is shorter than some persistent pollutants, proper handling and disposal protocols are emphasized in safety data sheets. Innovations in catalytic recycling and solvent recovery systems aim to mitigate waste, aligning with circular economy principles.

In the pharmaceutical sector, Isopropyl trifluoroacetate serves as a key intermediate for introducing trifluoromethyl groups into active ingredients, enhancing metabolic stability. Queries such as "CAS 400-38-4 in drug formulation" highlight its role in developing antiviral and anticancer agents. Similarly, agrochemical manufacturers leverage its reactivity to synthesize herbicides with improved selectivity, addressing global food security challenges.

Emerging applications in electronics and energy storage further underscore the compound’s relevance. For instance, its use in lithium-ion battery electrolytes and semiconductor coatings capitalizes on its thermal stability and dielectric properties. Searches for "Isopropyl trifluoroacetate in energy materials" reflect this interdisciplinary demand, bridging chemistry and engineering domains.

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